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Azelastine HCl is a second-generation H1-receptor antagonist used for allergic rhinitis and conjunctivitis [1]

[2]. It is described as a potent, selective, nonsedating antihistamine with multiple mechanisms of action,

functioning as a dual-acting anti-inflammatory drug [1].

The table below summarizes its multi-modal mechanism of action.

Mechanism of
Action

Biological Effect Experimental Evidence

H1-receptor
antagonism

Competitively blocks histamine
receptors, relieving itching,

sneezing, and congestion [2].

Several times greater affinity for H1
receptors than first-generation antihistamine

chlorpheniramine [1].

Mast cell
stabilization

Inhibits degranulation of mast

cells, preventing release of
histamine and other inflammatory

mediators [1] [2].

Inhibition of histamine, leukotrienes, and

TNF-alpha release from mast cells;
observed in in vitro studies and nasal

lavage of patients with rhinitis [1] [2].

Inhibition of other
inflammatory
mediators

Downregulates expression of

adhesion molecules (e.g., ICAM-
1) and antagonizes leukotrienes

and PAF [1].

In vivo guinea pig and mouse models

showed inhibition of both immediate- and
late-phase allergic responses [1].
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Clinical Efficacy in Allergic Rhinitis

The efficacy of racemic Azelastine nasal spray is well-established for seasonal and perennial allergic rhinitis.

Clinical trials have evaluated different concentrations, notably 0.1% and 0.15%, with the higher

concentration showing a trend toward greater efficacy [3] [4].

The table below summarizes key findings from clinical trials.

Study Detail Azelastine 0.10% Azelastine 0.15%

Dosage
(Allergies)

Two sprays per nostril twice

daily (Total: 1,096 μg/day) [3].

Two sprays per nostril twice daily (Total: 1,644

μg/day) [3].

Primary Efficacy
(rTNSS/TNSS)

Significant improvement vs.

placebo [4]. In PAR, LS mean
change from baseline: -3.81 to

-3.99 [3].

Significant improvement vs. placebo [4]. In

PAR, LS mean change from baseline: -4.10 to
-4.26; statistically superior to 0.10% in one

SAR study (p=0.047) [3] [4].

Onset of Action --- Within 15-30 minutes [3] [4].

Common
Adverse Events

Bitter taste (8.4%-9.4%);
Somnolence (0.6%) [4].

Bitter taste (8.4%-9.4%); Somnolence (1.7%)
[4]. Transient stinging (ophthalmic formulation)

[1].

Emerging Antiviral Applications

Recent research has revealed that racemic Azelastine nasal spray has in vitro antiviral activity against several

respiratory viruses, including SARS-CoV-2 and rhinoviruses [5] [6]. Proposed mechanisms include

interaction with the host ACE2 receptor and inhibition of the SARS-CoV-2 main protease (Mpro) [5] [6].

The CONTAIN trial, a Phase 2 RCT published in 2025, investigated Azelastine 0.1% nasal spray (three

times daily) as pre-exposure prophylaxis in healthy adults [5] [7]. The primary outcome was the number of

PCR-confirmed SARS-CoV-2 infections over 56 days.
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The trial demonstrated a 69% lower rate of PCR-confirmed SARS-CoV-2 infection in the Azelastine group

(2.2%) compared to the placebo group (6.7%) [5] [8]. Azelastine also reduced the incidence of symptomatic

infections and rhinovirus infections [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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